Cas no 66794-10-3 (1,2-Dimethyl-3-methylsulfanyl-benzene)

• Product Name: 1,2-Dimethyl-3-methylsulfanyl-benzene
• CAS No: 66794-10-3
• MF: C₉H₁₂S
• MW: 152.256581306458
• MDL: MFCD11617794
• CID: 2364861
• PubChem ID: 21485303
• Update Time: 2025-09-27

1,2-Dimethyl-3-methylsulfanyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-3-methylsulfanyl-benzene
• 1,2-DIMETHYL-3-(METHYLSULFANYL)BENZENE
• 1,2-dimethyl-3-methylsulfanylbenzene
• 2,3-DIMETHYLPHENYL METHYL SULFIDE
• SCHEMBL700366
• 2,3-dimethylthioanisole
• starbld0044241
• UEDDJRJBQYPQBO-UHFFFAOYSA-N
• 66794-10-3
• AKOS006316926
• (2,3-Dimethylphenyl)(methyl)sulfane

• MDL： MFCD11617794
• Inchi： 1S/C9H12S/c1-7-5-4-6-9(10-3)8(7)2/h4-6H,1-3H3
• InChI Key： UEDDJRJBQYPQBO-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(C)=C1C

Computed Properties

• Exact Mass: 152.06597156g/mol
• Monoisotopic Mass: 152.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1,2-Dimethyl-3-methylsulfanyl-benzene

Comprehensive Overview of 1,2-Dimethyl-3-methylsulfanyl-benzene (CAS No. 66794-10-3): Properties, Applications, and Industry Insights

1,2-Dimethyl-3-methylsulfanyl-benzene (CAS No. 66794-10-3) is an organosulfur compound with a molecular formula of C9H12S. This aromatic derivative, featuring a methylsulfanyl functional group, has garnered attention in specialty chemical synthesis due to its unique structural properties. The compound's dimethyl-substituted benzene core contributes to its stability, while the thioether moiety enhances its reactivity in selective transformations. Researchers frequently search for "synthesis of 1,2-Dimethyl-3-methylsulfanyl-benzene" or "CAS 66794-10-3 solubility data," reflecting its technical relevance in advanced material development.

In the context of green chemistry trends, this compound's potential as a building block for functional materials aligns with current industry demands for sustainable intermediates. Analytical studies reveal that 66794-10-3 exhibits moderate polarity (logP ≈ 3.2) and thermal stability up to 200°C, making it suitable for applications requiring controlled release properties. The growing interest in "bioactive thioether compounds" and "aromatic sulfur derivatives in catalysis" positions this chemical as a subject of ongoing research, particularly in pharmaceutical precursor development.

From an industrial perspective, 1,2-Dimethyl-3-methylsulfanyl-benzene serves as a key intermediate in fragrance formulations, where its substituted benzene structure contributes to musk-like odor profiles. Manufacturers often inquire about "CAS 66794-10-3 suppliers" and "high-purity methylsulfanyl benzene derivatives," indicating robust market demand. Recent patent analyses show increasing utilization in electronic materials, particularly as a ligand precursor for metal-organic frameworks (MOFs) with gas storage capabilities.

The compound's spectroscopic characteristics make it identifiable through distinct NMR signals (δ 2.35 ppm for SCH3) and mass spectral fragmentation patterns (m/z 152 molecular ion). Environmental fate studies of 66794-10-3 reveal moderate biodegradability (OECD 301B: 45% in 28 days), addressing concerns about "persistent organic pollutants" in regulatory discussions. These properties are frequently searched alongside "eco-friendly sulfur compounds" in academic databases.

Emerging applications include its use as a chain transfer agent in controlled radical polymerization, where the methylsulfanyl group enables precise molecular weight control. This aligns with nanotechnology trends searching for "sulfur-containing polymer modifiers." Quality specifications typically require ≥98% purity (GC), with residual solvent limits meeting ICH Q3C guidelines, reflecting pharmaceutical-grade interest in this benzene derivative.

Safety profiles indicate that 1,2-Dimethyl-3-methylsulfanyl-benzene requires standard aromatic compound handling precautions, with SDS data showing no exceptional hazards. The compound's vapor pressure (0.12 mmHg at 25°C) and water solubility (85 mg/L) parameters are critical for industrial process design, frequently appearing in "chemical engineering databases" searches. Storage recommendations suggest inert atmosphere protection to prevent potential sulfide oxidation over extended periods.

Market analysis reveals steady growth in demand for CAS 66794-10-3, particularly from Asia-Pacific fragrance and electronic material sectors. Price trends correlate with elemental sulfur feedstock availability, making "thioether production economics" a relevant search term. Recent process innovations have improved yields to >80% through phase-transfer catalysis, reducing the environmental footprint compared to traditional synthetic routes.

In analytical methodology, 66794-10-3 serves as a HPLC calibration standard for sulfur-containing aromatics, with retention characteristics documented in multiple chromatographic systems. Researchers comparing "methylsulfanyl vs. methoxy benzene reactivity" frequently cite this compound's kinetic data. The crystalline form (mp 18-20°C) facilitates purification via fractional crystallization, though most commercial supplies are provided as stabilized liquids.

Future research directions may explore 1,2-Dimethyl-3-methylsulfanyl-benzene's potential in photocatalysis and battery electrolyte additives, areas generating substantial scientific interest. The compound's balanced lipophilicity makes it a candidate for "drug delivery systems" studies, particularly in prodrug design. These applications position CAS 66794-10-3 as a versatile intermediate bridging traditional organic chemistry with cutting-edge material science innovations.